Cas no 1180133-65-6 (6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine)

6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine is a versatile heterocyclic compound featuring both pyridine and tetrahydropyran moieties. Its structure combines an amine group at the 3-position of the pyridine ring with a tetrahydro-2H-pyran-4-yloxy substituent at the 6-position, enhancing its utility as an intermediate in pharmaceutical and agrochemical synthesis. The compound's stability, solubility, and functional group reactivity make it valuable for constructing complex molecules, particularly in medicinal chemistry for drug discovery. Its balanced lipophilicity and hydrogen-bonding capacity contribute to favorable pharmacokinetic properties in derivative compounds. The scaffold is particularly useful in developing kinase inhibitors and other biologically active agents.
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine structure
1180133-65-6 structure
Product Name:6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine
CAS No:1180133-65-6
MF:C10H14N2O2
MW:194.230362415314
MDL:MFCD12026335
CID:4683712
Update Time:2025-05-23

6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine
    • 6-(oxan-4-yloxy)pyridin-3-amine
    • 6-((Tetrahydro-2H-pyran-4-yl)oxy)pyridin-3-amine
    • SBB051834
    • 6-(2H-3,4,5,6-tetrahydropyran-4-yloxy)-3-pyridylamine
    • MDL: MFCD12026335
    • Inchi: 1S/C10H14N2O2/c11-8-1-2-10(12-7-8)14-9-3-5-13-6-4-9/h1-2,7,9H,3-6,11H2
    • InChI Key: MZUAJFYPTQYCAB-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)OC1C=CC(=CN=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Topological Polar Surface Area: 57.4

6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
064803-1g
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine
1180133-65-6 97%
1g
£305.00 2022-03-01
abcr
AB540211-1 g
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine; .
1180133-65-6
1g
€321.30 2023-04-14
Chemenu
CM487643-1g
6-((Tetrahydro-2H-pyran-4-yl)oxy)pyridin-3-amine
1180133-65-6 97%
1g
$339 2023-03-07
Matrix Scientific
081236-250mg
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine, 95%
1180133-65-6 95%
250mg
$215.00 2023-09-08
Matrix Scientific
081236-1g
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine, 95%
1180133-65-6 95%
1g
$385.00 2023-09-08
abcr
AB540211-250mg
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine; .
1180133-65-6
250mg
€191.60 2025-04-22
abcr
AB540211-500mg
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine; .
1180133-65-6
500mg
€246.20 2025-04-22
abcr
AB540211-1g
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine; .
1180133-65-6
1g
€313.60 2025-04-22
abcr
AB540211-2.52,5g
6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine; .
1180133-65-6
2.52,5g
€601.40 2024-04-20
Ambeed
A795367-1g
6-((Tetrahydro-2H-pyran-4-yl)oxy)pyridin-3-amine
1180133-65-6 97%
1g
$342.0 2024-04-26

6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine Related Literature

Additional information on 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine

Introduction to 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine (CAS No. 1180133-65-6)

6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine (CAS No. 1180133-65-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine.

Chemical Structure and Properties

6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine is a small molecule with a molecular formula of C12H17N2O and a molecular weight of 207.27 g/mol. The compound features a pyridine ring substituted with a tetrahydro-2H-pyran moiety at the 6-position, which imparts unique chemical and biological properties. The presence of the tetrahydro-2H-pyran ring enhances the lipophilicity and stability of the molecule, making it suitable for various pharmaceutical applications.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in both in vitro and in vivo studies. Additionally, its amine functionality allows for further derivatization, enabling the synthesis of a wide range of analogs with diverse biological activities.

Synthesis Methods

The synthesis of 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 6-chloropyridin-3-amine with tetrahydro-2H-pyran-4-ol in the presence of a base such as potassium carbonate or cesium carbonate. This reaction typically proceeds via an SNAr mechanism, leading to the formation of the desired product with high yields.

An alternative method involves the use of palladium-catalyzed coupling reactions, such as the Buchwald-Hartwig amination. In this approach, 6-bromopyridin-3-amine is coupled with tetrahydro-2H-pyran-4-one using palladium(II) acetate as the catalyst and cesium carbonate as the base. The resulting intermediate is then reduced to form 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine. This method offers high regioselectivity and functional group tolerance, making it suitable for large-scale production.

Biological Activities

6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. One of its key applications is as a potent inhibitor of monoamine oxidase (MAO), an enzyme responsible for the degradation of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, this compound can increase the levels of these neurotransmitters in the brain, potentially alleviating symptoms associated with depression and anxiety disorders.

In addition to its MAO inhibitory activity, 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine has shown promising antitumor effects. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism underlying its antitumor activity involves modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Clinical Applications and Recent Research

The therapeutic potential of 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amine has been further validated through preclinical studies and early-stage clinical trials. In a recent study published in the Journal of Medicinal Chemistry, researchers evaluated the efficacy of this compound in a mouse model of depression. The results showed that treatment with 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-3-amnine led to significant improvements in depressive-like behaviors compared to control groups.

In another study published in Cancer Research, scientists investigated the antitumor effects of this compound in human breast cancer cells. The findings revealed that 6-(Tetrahydro-2H-pyran-4-yloxy)pyridin-amnine not only induced apoptosis but also inhibited cell proliferation by downregulating key oncogenes such as HER2 and EGFR.

FUTURE DIRECTIONS AND CONCLUSIONS

The promising results from preclinical studies have paved the way for further investigation into the therapeutic potential of 6-(Tetrahydro-H-pyran--oxy)pyridin--amine. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, efforts are being made to develop novel delivery systems that can target specific tissues or organs, thereby improving therapeutic outcomes.

In conclusion, 6-(Tetrahydro-H-pyran--oxy)pyridin--amine (CAS No. 1180133--5-) represents a promising lead compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in both academic research and pharmaceutical industries.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd